2-Chloro-5-(3-chloro-5-fluorophenyl)phenol

• IUPAC Name: 2-chloro-5-(3-chloro-5-fluorophenyl)phenol
• InChI: InChI=1S/C12H7Cl2FO/c13-9-3-8(4-10(15)6-9)7-1-2-11(14)12(16)5-7/h1-6,16H
• InChI Key: UPSDTXFIFGZVCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)Cl)F)O)Cl
• Molecular Formula: C12H7Cl2FO
• DSSTOX Substance ID: DTXSID60686021
• Molecular Weight: 257.08 g/mol
• CAS No.: 1261892-08-3

Description

2-Chloro-5-(3-chloro-5-fluorophenyl)phenol is an organic compound with the molecular formula C12H7Cl2FO. It is a halogenated phenol, characterized by the presence of chlorine and fluorine atoms attached to a phenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-(3-chloro-5-fluorophenyl)phenol can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely used method for forming carbon-carbon bonds. This reaction typically involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent like toluene or ethanol.

Industrial Production Methods

On an industrial scale, the production of 2-Chloro-5-(3-chloro-5-fluorophenyl)phenol may involve similar coupling reactions but optimized for large-scale synthesis. This includes the use of continuous flow reactors to improve efficiency and yield. Additionally, the purification process may involve techniques such as recrystallization or chromatography to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-(3-chloro-5-fluorophenyl)phenol undergoes various chemical reactions, including:

Substitution Reactions: The halogen atoms (chlorine and fluorine) can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The compound can undergo reduction reactions to remove halogen atoms or reduce other functional groups present.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydroxide or potassium hydroxide for nucleophilic substitution.

Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide are used for oxidation.

Reduction Reactions: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted phenols, while oxidation can produce quinones .

Scientific Research Applications

2-Chloro-5-(3-chloro-5-fluorophenyl)phenol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate for the synthesis of drugs.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Chloro-5-(3-chloro-5-fluorophenyl)phenol involves its interaction with various molecular targets. The presence of halogen atoms can enhance its binding affinity to certain enzymes or receptors, leading to biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-Chloro-5-(trifluoromethyl)phenol: Similar in structure but with a trifluoromethyl group instead of a chlorophenyl group.

2-Chloro-5-fluorophenol: Lacks the additional chlorophenyl group, making it less complex.

3-Chloro-5-fluorophenol: Similar but with different positioning of the chlorine and fluorine atoms

Uniqueness

2-Chloro-5-(3-chloro-5-fluorophenyl)phenol is unique due to the presence of both chlorine and fluorine atoms on a phenyl ring, which can influence its reactivity and biological activity.